Cas no 83682-67-1 (1,1'-oxybisbut-3-en-2-ol)

• Product name: 1,1'-oxybisbut-3-en-2-ol
• CAS No: 83682-67-1
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1816483
• PubChem ID: 55096

1,1'-oxybisbut-3-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1'-oxybisbut-3-en-2-ol
• 1,1'-OXYBIS-3-BUTEN-2-OL
• 1-(2-hydroxybut-3-enoxy)but-3-en-2-ol
• SCHEMBL3419711
• 1,1'-Oxydi(but-3-en-2-ol)
• DTXSID701003688
• 83682-67-1

• Inchi： InChI=1S/C8H14O3/c1-3-7(9)5-11-6-8(10)4-2/h3-4,7-10H,1-2,5-6H2
• InChI Key： SKIOXONYFXKRIC-UHFFFAOYSA-N
• SMILES： C=CC(COCC(C=C)O)O

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.7Ų